Cas no 104587-40-8 (methyl 3-sulfanylthiophene-2-carboxylate)

Methyl 3-sulfanylthiophene-2-carboxylate is a sulfur-containing heterocyclic compound with a thiophene core functionalized with a mercapto group at the 3-position and a methyl ester at the 2-position. This structure imparts reactivity useful in organic synthesis, particularly in the construction of thiophene-based scaffolds for pharmaceuticals, agrochemicals, and materials science. The sulfhydryl group offers a versatile handle for further functionalization, enabling nucleophilic substitution or metal coordination, while the ester moiety allows for straightforward derivatization. Its balanced reactivity and stability make it a valuable intermediate in medicinal chemistry and material design. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.

methyl 3-sulfanylthiophene-2-carboxylate structure

104587-40-8 structure

Product Name:methyl 3-sulfanylthiophene-2-carboxylate

CAS No:104587-40-8

MF:C₆H₆O₂S₂

MW:174.240639209747

MDL:MFCD30533265

CID:1148551

PubChem ID:19020440

Update Time:2025-06-08

methyl 3-sulfanylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 3-mercapto-, methyl ester
- methyl 3-sulfanylthiophene-2-carboxylate
- EN300-97308
- WELMASGZZBOJKP-UHFFFAOYSA-N
- SCHEMBL9338313
- methyl 3-mercapto-thiophene-2-carboxylate
- 104587-40-8
- MDL： MFCD30533265
- Inchi： 1S/C6H6O2S2/c1-8-6(7)5-4(9)2-3-10-5/h2-3,9H,1H3
- InChI Key： WELMASGZZBOJKP-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)OC)S

Computed Properties

Exact Mass: 173.98098
Monoisotopic Mass: 173.98092178g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.5Å²

Experimental Properties

PSA: 26.3

methyl 3-sulfanylthiophene-2-carboxylate Pricemore >>

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